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Compound of Interest

Compound Name: D-Glucose-d1-2

Cat. No.: B12057919 Get Quote

Essential Safety and Handling Guide for D-Glucose-
d1-2
This guide provides crucial safety, handling, and disposal information for D-Glucose-d1-2,

tailored for researchers, scientists, and drug development professionals. D-Glucose-d1-2 is a

stable isotope-labeled sugar used in metabolic research and other scientific applications.[1]

While it is not radioactive, it requires careful handling to mitigate potential hazards.[2]

Hazard Identification and Classification
D-Glucose-d1-2 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Specific Target Organ Toxicity (Single Exposure, Respiratory Tract Irritation) (Category 3):

May cause respiratory irritation.[3]
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Hazard Statement GHS Classification Pictogram Signal Word

H302: Harmful if

swallowed

Acute toxicity, oral

(Category 4)
GHS07 Warning

H315: Causes skin

irritation

Skin

corrosion/irritation

(Category 2)

GHS07 Warning

H319: Causes serious

eye irritation

Serious eye

damage/eye irritation

(Category 2A)

GHS07 Warning

H335: May cause

respiratory irritation

Specific target organ

toxicity, single

exposure (Category 3)

GHS07 Warning

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.[4] All PPE should be properly designed, constructed, and maintained.

[4]

Recommended PPE for Handling D-Glucose-d1-2

PPE Category Item Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn to protect eyes

from dust and powder.[3]

Hand Protection Protective gloves
Chemical-resistant gloves are

required.[3]

Body Protection Impervious clothing / Lab coat

Long-sleeved shirts and pants

that cover the entire body

should be worn.[3]

Respiratory Protection Suitable respirator

Use in a well-ventilated area.

[3] A respirator is necessary to

protect from airborne particles.
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of D-Glucose-d1-2.

Experimental Workflow for Safe Handling
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Preparation

Handling

Post-Handling
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Don appropriate PPE

Weigh D-Glucose-d1-2 in a designated area

Proceed to handling

Avoid creating dust
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After handling

Decontaminate work surfaces

Store in a tightly closed container
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Caption: Workflow for the safe handling of D-Glucose-d1-2.
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Detailed Experimental Protocol

Preparation:

Conduct a thorough risk assessment before beginning any work.

Ensure the work area, such as a chemical fume hood, is well-ventilated.[3]

Put on all required personal protective equipment, including safety goggles, gloves, and a

lab coat.[3]

Handling:

Weigh the solid D-Glucose-d1-2 in a designated area, taking care to avoid the formation

of dust.[5]

If working with solutions, avoid inhalation of vapors or mists.[3]

Do not eat, drink, or smoke in the handling area.[3]

Post-Handling:

After handling, wash your hands thoroughly with soap and water.[3]

Clean and decontaminate all work surfaces and equipment.

Store D-Glucose-d1-2 in a tightly closed, properly labeled container in a dry, cool, and

well-ventilated place.[5]

Disposal Plan
Proper disposal of D-Glucose-d1-2 is critical to prevent environmental contamination and

ensure regulatory compliance. As a stable isotope-labeled compound, it is not radioactive and

does not require specialized radioactive waste disposal protocols.[2] The disposal should follow

procedures for non-hazardous chemical waste, unless mixed with other hazardous materials.[2]

Disposal Decision Tree
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D-Glucose-d1-2 Waste

Is the waste mixed with
other hazardous chemicals?

Dispose as non-hazardous
chemical waste via approved vendor

No

Dispose as hazardous waste
following institutional guidelines

Yes

Do NOT pour down the drain

Click to download full resolution via product page

Caption: Decision-making process for the disposal of D-Glucose-d1-2.

Disposal Protocol

Waste Identification: Identify and segregate waste containing D-Glucose-d1-2 from other

laboratory waste streams.[2]

Containerization:

Non-Hazardous: If the waste is not mixed with other hazardous chemicals, place it in a

designated container for non-hazardous chemical waste.[6]

Hazardous: If mixed with hazardous substances, the waste must be treated as hazardous.

[6] Place it in a compatible, sealed, and clearly labeled hazardous waste container.[6] The

label must indicate "Hazardous Waste" and list all chemical components.[6]

Disposal:
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Dispose of the waste through a licensed and approved chemical waste disposal company.

[2]

Crucially, do not dispose of D-Glucose-d1-2 down the drain or in regular trash.[2]

First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately.

First Aid Procedures

Exposure Route Action

Ingestion

If swallowed, rinse the mouth with water. Call a

POISON CENTER or doctor if you feel unwell.

[3]

Skin Contact

If on skin, wash with plenty of soap and water.[3]

Take off contaminated clothing and wash it

before reuse.[3]

Inhalation

If inhaled, remove the victim to fresh air and

keep them at rest in a position comfortable for

breathing.[3]

Eye Contact

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses if present and

easy to do. Continue rinsing.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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